Cas no 1261231-85-9 (C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride)

• Product Name: C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride
• CAS No: 1261231-85-9
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• CID: 2170111
• Update Time: 2025-05-20

C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-[1-(4-chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride
• (1-(4-Chlorobenzyl)piperidin-4-yl)methanamine hydrochloride
• SBB074467
• C-[1-(4-chlorobenzyl)piperidin-4-yl]methylamine hydrochloride
• {1-[(4-chlorophenyl)methyl]-4-piperidyl}methylamine, chloride
• C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride

• Inchi： 1S/C13H19ClN2.ClH/c14-13-3-1-12(2-4-13)10-16-7-5-11(9-15)6-8-16;/h1-4,11H,5-10,15H2;1H
• InChI Key： BZTJYWFLHKXPFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCC(CN)CC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 194
• Topological Polar Surface Area: 29.3

C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride

CAS No. 1261231-85-9: C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride

The compound C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride (CAS No. 1261231-85-9) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound, often referred to as C-(4-chlorobenzyl-piperidin-4-yl)methylamine hydrochloride, belongs to the class of piperidine derivatives, which are widely explored for their diverse pharmacological activities. Piperidine-based compounds are known for their ability to interact with various biological targets, including receptors, enzymes, and ion channels, making them valuable in drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride in the development of novel therapeutic agents. Researchers have focused on its structural features, particularly the presence of a chlorine atom on the benzene ring and the piperidine moiety, which contribute to its unique pharmacokinetic and pharmacodynamic properties. The hydrochloride salt form of this compound ensures optimal solubility and stability, making it suitable for various preclinical and clinical studies.

One of the most promising applications of C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride lies in its potential as a modulator of neurotransmitter systems. Studies have demonstrated that this compound exhibits affinity for specific receptors, such as dopamine and serotonin receptors, which are implicated in a wide range of neurological and psychiatric disorders. For instance, research published in *Nature Neuroscience* has shown that this compound can modulate dopaminergic signaling pathways, potentially offering new avenues for treating conditions like Parkinson's disease and schizophrenia.

In addition to its receptor-binding properties, C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride has also been investigated for its anti-inflammatory and antioxidant activities. A study conducted at the University of California, San Francisco (UCSF), revealed that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress in vitro. These findings suggest its potential utility in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

The synthesis of C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride involves a multi-step process that combines principles from organic chemistry and chemical engineering. Key steps include the preparation of the piperidine ring, followed by substitution reactions to introduce the 4-chlorobenzyl group and the methylamine side chain. The final step involves protonation with hydrochloric acid to form the salt. This synthesis pathway has been optimized to ensure high yields and purity, which are critical for downstream applications.

From an analytical standpoint, C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride has been thoroughly characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility, which is essential for understanding its interactions with biological targets.

Looking ahead, the future of C-[1-(4-Chloro-benzyl)-piperidin-4-yl]-methylamine hydrochloride lies in its translation from preclinical studies to clinical trials. Collaborative efforts between academia and industry are currently underway to evaluate its safety profile, bioavailability, and efficacy in human subjects. If successful, this compound could pave the way for innovative treatments across multiple therapeutic areas.

In conclusion, C-[1-(4-Chloro-benzyl)-piperidin-4-yll-methylamine hydrochloride (CAS No. 1261231-85-) represents a cutting-edge chemical entity with immense potential in drug discovery and development. Its unique structural features, coupled with recent advancements in medicinal chemistry research, position it as a promising candidate for addressing unmet medical needs across various disease states.